5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid

• IUPAC Name: 5-propan-2-yl-4,6-dihydrothieno[2,3-c]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C10H13NO2S/c1-6(2)11-4-7-3-8(10(12)13)14-9(7)5-11/h3,6H,4-5H2,1-2H3,(H,12,13)
• InChI Key: BEGYOGVGUZNINM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC2=C(C1)SC(=C2)C(=O)O
• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol

Description

5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid, also known as THIP, is a synthetic compound that belongs to the family of γ-aminobutyric acid (GABA) analogs. THIP is a potent agonist of GABA receptors and has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid acts as a potent agonist of GABA receptors, specifically the GABA_A receptor subtype. GABA_A receptors are pentameric ion channels composed of five subunits, each of which can belong to different subtypes. 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid binds to the α4βδ subunit of the GABA_A receptor, which is primarily expressed in the thalamus and hippocampus. This binding results in an increase in chloride ion conductance, leading to hyperpolarization of the neuron and inhibition of neurotransmitter release.
Biochemical and Physiological Effects
5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has been shown to have several biochemical and physiological effects. In animal studies, 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has been shown to have anticonvulsant, anxiolytic, sedative, and hypnotic effects. 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has also been shown to increase the threshold for seizure induction and to reduce the severity and duration of seizures. 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has been shown to have a longer duration of action than other GABA_A receptor agonists, making it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has several advantages and limitations for lab experiments. One advantage is its high potency and selectivity for the α4βδ subunit of the GABA_A receptor, which makes it a useful tool for studying the function of this receptor subtype. However, 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has a relatively short half-life and is rapidly metabolized in vivo, which can complicate its use in animal studies. 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid is also highly lipophilic, which can affect its distribution and metabolism in vivo.

Future Directions

There are several future directions for research on 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid. One area of research is the development of new drugs based on 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid that have improved pharmacokinetic properties and fewer side effects. Another area of research is the identification of new therapeutic applications for 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid, such as in the treatment of chronic pain or addiction. Additionally, further studies are needed to elucidate the precise mechanisms of action of 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid and its effects on neuronal circuits in the brain.

Synthesis Methods

The synthesis of 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has been described in several research papers. The most commonly used method involves the reaction of 2-aminothiophene with isopropylmagnesium bromide in the presence of copper(I) iodide. The resulting intermediate is then treated with ethyl chloroformate to yield 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid. The purity of 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid can be further improved by recrystallization from a suitable solvent.

Scientific Research Applications

5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, such as epilepsy, anxiety, and insomnia. It has been shown to be a potent agonist of GABA receptors, which are the primary inhibitory neurotransmitters in the central nervous system. 5-Isopropyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylic acid has been shown to have a higher affinity for GABA receptors than the endogenous neurotransmitter GABA itself, making it a promising candidate for the development of new drugs.